Cas no 885965-14-0 ((2'-Methoxy-1,1'-biphenyl-4-yl)methanol)

• Product Name: (2'-Methoxy-1,1'-biphenyl-4-yl)methanol
• CAS No: 885965-14-0
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD06802876
• CID: 712028
• PubChem ID: 20100320
• Update Time: 2025-08-05

(2'-Methoxy-1,1'-biphenyl-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2'-Methoxy-[1,1'-biphenyl]-4-yl)methanol
• [1,1'-Biphenyl]-4-methanol,2'-methoxy-
• [4-(2-methoxyphenyl)phenyl]methanol
• 4-(2-Methoxyphenyl)benzyl alcohol
• (2'-Methoxy[1,1'-biphenyl]-4-yl)methanol
• AKOS002683366
• 885965-14-0
• DTXSID50602533
• MFCD06802876
• BB 0224050
• (2'-Methoxy-1,1'-biphenyl-4-yl)methanol

• MDL： MFCD06802876
• Inchi： 1S/C14H14O2/c1-16-14-5-3-2-4-13(14)12-8-6-11(10-15)7-9-12/h2-9,15H,10H2,1H3
• InChI Key： UQVHCYYRTNOJTQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 214.099
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5A^2

Additional information on (2'-Methoxy-1,1'-biphenyl-4-yl)methanol

Introduction to (2'-Methoxy-1,1'-biphenyl-4-yl)methanol (CAS No. 885965-14-0)

(2'-Methoxy-1,1'-biphenyl-4-yl)methanol, with the CAS number 885965-14-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its biphenyl core structure modified with a methoxy group and a hydroxymethyl substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of (2'-Methoxy-1,1'-biphenyl-4-yl)methanol consists of two benzene rings connected by a methoxy bridge at the 2-position of one ring and a hydroxymethyl group at the 4-position of the other. This arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in various chemical transformations. The presence of both electron-donating methoxy and electron-withdrawing hydroxymethyl groups creates a balance that enhances reactivity in multiple synthetic pathways.

In recent years, research on biphenyl derivatives has expanded considerably due to their potential applications in pharmaceuticals, agrochemicals, and materials science. Specifically, compounds like (2'-Methoxy-1,1'-biphenyl-4-yl)methanol have been investigated for their role as building blocks in the synthesis of more complex molecules. The methoxy group at the 2-position facilitates nucleophilic substitution reactions, while the hydroxymethyl group can participate in etherification or esterification processes, making it a versatile intermediate.

One of the most compelling aspects of (2'-Methoxy-1,1'-biphenyl-4-yl)methanol is its utility in the development of novel bioactive compounds. Researchers have leveraged its structural features to design molecules with potential therapeutic effects. For instance, studies have explored its derivatives as candidates for antimicrobial and anti-inflammatory agents. The biphenyl core is known to enhance binding affinity to biological targets, while the functional groups provide opportunities for further chemical modifications to optimize pharmacological properties.

The synthesis of (2'-Methoxy-1,1'-biphenyl-4-yl)methanol typically involves multi-step organic reactions starting from readily available biphenyl precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the biphenyl framework efficiently. The introduction of the methoxy and hydroxymethyl groups requires careful selection of reagents and conditions to ensure high yield and purity. Recent advancements in catalytic systems have improved the scalability of these syntheses, making it more feasible for industrial applications.

The physicochemical properties of (2'-Methoxy-1,1'-biphenyl-4-yl)methanol are also of great interest. Its solubility profile suggests potential applications in solution-based reactions or formulations where polar solvents are required. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation without significant degradation. These characteristics are crucial for ensuring consistency in pharmaceutical manufacturing processes where reliability is paramount.

In conclusion, (2'-Methoxy-1,1'-biphenyl-4-yl)methanol (CAS No. 885965-14-0) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for creating novel bioactive compounds. As research continues to uncover new applications for biphenyl derivatives, compounds like this are likely to play an increasingly important role in drug discovery and material science.